Cas no 300355-60-6 (BENZENEACETIC ACID, 3-[(TRIFLUOROMETHYL)THIO]-, METHYL ESTER)

• Product Name: BENZENEACETIC ACID, 3-[(TRIFLUOROMETHYL)THIO]-, METHYL ESTER
• CAS No: 300355-60-6
• MF: C₁₀H₉F₃O₂S
• MW: 250.237472295761
• MDL: MFCD27948958
• CID: 3370088
• PubChem ID: 53728440
• Update Time: 2025-04-21

BENZENEACETIC ACID, 3-[(TRIFLUOROMETHYL)THIO]-, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• BENZENEACETIC ACID, 3-[(TRIFLUOROMETHYL)THIO]-, METHYL ESTER
• 3-(Trifluoromethylthio)phenylacetic acid methyl ester
• Methyl 3-(trifluoromethylthio)phenylacetate
• 300355-60-6
• MFCD27948958
• (3-trifluoromethylsulfanyl-phenyl)-acetic acid methyl ester
• SCHEMBL1295925
• methyl 2-[3-(trifluoromethylsulfanyl)phenyl]acetate

• MDL： MFCD27948958
• Inchi： 1S/C10H9F3O2S/c1-15-9(14)6-7-3-2-4-8(5-7)16-10(11,12)13/h2-5H,6H2,1H3
• InChI Key： CMCLFWLZQZQTEY-UHFFFAOYSA-N
• SMILES： C1(CC(OC)=O)=CC=CC(SC(F)(F)F)=C1

Computed Properties

• Exact Mass: 250.02753519Da
• Monoisotopic Mass: 250.02753519Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 51.6Ų